(E)-5-((1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)-2-methylpent-2-enoic acid

Catalog No.
S3027572
CAS No.
74642-79-8
M.F
C15H22O2
M. Wt
234.339
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(E)-5-((1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]...

CAS Number

74642-79-8

Product Name

(E)-5-((1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)-2-methylpent-2-enoic acid

IUPAC Name

(E)-5-(2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl)-2-methylpent-2-enoic acid

Molecular Formula

C15H22O2

Molecular Weight

234.339

InChI

InChI=1S/C15H22O2/c1-9(13(16)17)5-4-6-14(2)10-7-11-12(8-10)15(11,14)3/h5,10-12H,4,6-8H2,1-3H3,(H,16,17)/b9-5+

InChI Key

NZSCHTYUGUVLHG-WEVVVXLNSA-N

SMILES

CC(=CCCC1(C2CC3C1(C3C2)C)C)C(=O)O

Solubility

not available

Description

Natural product derived from plant source.

Occurrence and Source:

(E)-5-((1R,3R,6S)-2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)-2-methylpent-2-enoic acid, also known as α-Santalic acid, is a naturally occurring organic compound found in sandalwood oil, particularly in the oil extracted from the heartwood of the Santalum album tree. PubChem, National Institutes of Health: )

Chemical Classification:

α-Santalic acid belongs to the class of terpenoids, specifically the subsclass of santalane sesquiterpenoids. Terpenoids are a large and diverse group of natural products synthesized from five-carbon isoprene units. Santalane sesquiterpenoids are a specific type of terpenoid with a characteristic carbon skeleton structure. IMPPAT: Indian Medicinal Plants, Phytochemistry And Therapeutics:

Potential Biological Activities:

Research suggests that α-Santalic acid might possess various biological activities. Studies have investigated its potential:

  • Anti-inflammatory properties: Alpha-Santalic acid may exhibit anti-inflammatory effects, possibly by modulating the activity of certain enzymes involved in the inflammatory response. Journal of Agricultural and Food Chemistry, American Chemical Society:
  • Antimicrobial properties: Some studies indicate that α-Santalic acid might have antimicrobial activity against certain bacteria and fungi. Natural Product Communications: )

XLogP3

3.9

Dates

Modify: 2024-04-14

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